Cas no 64111-04-2 (Benzenemethanol,2-(2-hydroxypropoxy)-3-methyl-)

Benzenemethanol,2-(2-hydroxypropoxy)-3-methyl- structure
64111-04-2 structure
Product Name:Benzenemethanol,2-(2-hydroxypropoxy)-3-methyl-
CAS No:64111-04-2
MF:C11H16O3
MW:196.242943763733
CID:504948
PubChem ID:85909061
Update Time:2025-04-19

Benzenemethanol,2-(2-hydroxypropoxy)-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol,2-(2-hydroxypropoxy)-3-methyl-
    • Ko 2618
    • 1-(2-(hydroxymethyl)-6-methylphenoxy)propan-2-ol
    • Benzenemethanol, 2-(2-hydroxypropoxy)-3-methyl-
    • 1-[2-(HYDROXYMETHYL)-6-METHYLPHENOXY]PROPAN-2-OL
    • CHEBI:177947
    • SA6FY9NRV3
    • UNII-SA6FY9NRV3
    • 64111-04-2
    • 2-(2-Hydroxypropoxy)-3-methylbenzenemethanol
    • Inchi: 1S/C11H16O3/c1-8-4-3-5-10(6-12)11(8)14-7-9(2)13/h3-5,9,12-13H,6-7H2,1-2H3
    • InChI Key: DCGROBWORDXDPU-UHFFFAOYSA-N
    • SMILES: O(CC(C)O)C1C(C)=CC=CC=1CO

Computed Properties

  • Exact Mass: 196.10998
  • Monoisotopic Mass: 196.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 49.7Ų

Experimental Properties

  • PSA: 49.69

Benzenemethanol,2-(2-hydroxypropoxy)-3-methyl- Related Literature

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent